Cas no 94-07-5 (Synephrine)

Synephrine is an alkaloid derived from Citrus aurantium, exhibiting adrenergic receptor agonist properties. Its key advantages lie in its ability to stimulate lipolysis and enhance thermogenesis, potentially aiding in weight management and increasing fat oxidation in the body. Its effects are comparable to those of certain synthetic compounds, but with a more natural origin.

Synephrine structure

Product name:Synephrine

CAS No:94-07-5

MF:C₉H₁₃NO₂

MW:167.205022573471

MDL:MFCD00002370

CID:34729

PubChem ID:7172

Synephrine Chemical and Physical Properties

Names and Identifiers

- 4-(1-Hydroxy-2-(methylamino)ethyl)phenol
- 1-[4-HYDROXYPHENYL]-2-METHYLAMINOETHANOL
- 4-hydroxy-alpha-(methylaminomethyl)benzyl alcohol
- AKOS NCG1-0008
- AURORA KA-6561
- DL-SYNEPHRINE
- SYNEPHERINE
- (+/-)-SYNEPHRINE
- SYNEPHRINE
- 1-(4-hydroxyphenyl)-n-methylethanolamine
- 4-hydroxy-alpha-((methylamino)methyl)benzenemethanol
- alpha-(4-oxyphenyl)alpha-oxy-beta-methylaminoaethan
- analeptin
- beta-methylamino-alpha-(4-hydroxyphenyl)ethylalcohol
- ethaphene
- methylaminomethyl(4-hydroxyphenyl)carbinol
- parakorper
- parasympatol
- pentedrin
- p-hydroxy-alpha-((methylamino)methyl)-benzylalcoho
- rac-Synephrine
- SYNEPHRINE(P)
- Citrus Aurantium Extract(Synephrine)
- 1-(4-Hydroxyphenyl)-2-methylaminoethanol
- oxedrine
- simpalon
- simpatol
- SodiuM cyanate
- sympathol
- synefrin
- synephrin
- SOUR ORANGE P.E
- 4-Hydroxy-α-(methylaminomethyl)benzyl alcohol
- 4-[1-Hydroxy-2-(methylamino)ethyl]phenol
- 1-(4-Hydroxyphenyl)-2-(methylamino)ethanol
- p-Synephrine
- Sympaethamine
- Sympatol
- Sympaethamin
- Synthenate
- p-Oxedrine
- Synefrin [Czech]
- Pentedrin [German]
- Parakorper [German]
- p-Methylaminoethanolphenol
- Oxedrine [BAN]
- p-Hydroxyphenylme
- 4-Hydroxy-α-[(methylamino)methyl]benzenemethanol (ACI)
- Benzyl alcohol, p-hydroxy-α-[(methylamino)methyl]- (8CI)
- (±)-N-Methyloctopamine
- (±)-S38537-9
- (±)-Synephrine
- 1-Hydroxy-4-[(1-hydroxy-2-methylamino)ethyl]benzene
- D
- L
- Advantra Z
- dl-1-(4-Hydroxyphenyl)-2-(methylamino)ethanol
- MeSH ID: D013578
- N-[2-Hydroxy-2-(4-hydroxyphenyl)ethyl]-N-methylamine
- NSC 166285
- NSC 170956
- p-Hydroxy-α-[(methylamino)methyl]benzyl alcohol
- S 38537-9
- β-Methylamino-α-(4-hydroxyphenyl)ethyl alcohol
- [94-07-5]
- MLS000069435
- MLSMR
- MLS001424216
- SMR000059111
- Citrus Aurantinum Extract
- Synephrine, 98%, from Citrus aurantium L.
- Synephrine
- MDL： MFCD00002370
- Inchi： 1S/C9H13NO2/c1-10-6-9(12)7-2-4-8(11)5-3-7/h2-5,9-12H,6H2,1H3
- InChI Key： YRCWQPVGYLYSOX-UHFFFAOYSA-N
- SMILES： CNCC(C1C=CC(O)=CC=1)O

Computed Properties

Exact Mass: 167.09500
Monoisotopic Mass: 167.095
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 122
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.6
Surface Charge: 0
Tautomer Count: 2
Topological Polar Surface Area: 52.5

Experimental Properties

Color/Form: White powder
Density: 1.1222 (rough estimate)
Melting Point: 187ºC
Boiling Point: 295.79°C (rough estimate)
Flash Point: 163.4±14.3 °C
Refractive Index: 1.4680 (estimate)
Solubility: DMSO（微溶）、甲醇（微溶、超声处理）
PSA: 52.49000
LogP: 1.03590
Merck: 9012
Solubility: It is miscible with ethanol and ether, but insoluble in water.
pka: pKa 9.60±0.02(H2O t = 25.0±0.5 I = 0.01)(Approximate)

Synephrine Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H315,H319,H335
Warning Statement： P261,P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： S26-S36
RTECS：DO7350000
Hazardous Material Identification：
Storage Condition：0-10°C
Risk Phrases：R36/37/38

Synephrine Customs Data

HS CODE：2922199090
Customs Data：

China Customs Code:
2922509090

Overview:

2922509090. Other amino alcohol phenols\Amino acid phenols and other oxygenated amino compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB. MFN tariff:6.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

Regulatory conditions:

A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goods

Inspection and quarantine category:

R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food

Summary:

2922509090. other amino-alcohol-phenols, amino-acid-phenols and other amino-compounds with oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Synephrine Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI	XS9706-25g	Synephrine	94-07-5	≥98%	25g	￥520元	2023-09-15
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajcn5242-10mg	Synephrine	94-07-5	98%	10mg	￥1786.00	2023-09-07
LKT Labs	S9753-1 g	Synephrine	94-07-5	≥98%	1g	$41.50	2023-07-10
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	S57371-1g	Synephrine	94-07-5		1g	¥98.0	2021-09-07
eNovation Chemicals LLC	D401648-1kg	Synephrine	94-07-5	97%	1kg	$1400	2024-06-05
BAI LING WEI Technology Co., Ltd.	137848-5G	Synephrine, 98%, from Citrus aurantium L.	94-07-5	98%	5G	￥ 438	2022-04-26
eNovation Chemicals LLC	D401648-25g	Synephrine	94-07-5	97%	25g	$200	2024-06-05
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajcn5242-100mg	Synephrine	94-07-5	98%	100mg	￥11953.00	2023-09-07
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajcn5242-200mg	Synephrine	94-07-5	98%	200mg	￥17788.00	2023-09-07
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	S57371-25g	Synephrine	94-07-5		25g	¥538.0	2021-09-07

Synephrine Production Method

Synthetic Routes 1

94-07-5

Reaction Conditions

Reference

: Cation···cation hydrogen bonds in synephrine salts: a typical interaction in an unusual environment

Dash, Sibananda G.; Thakur, Tejender S., Physical Chemistry Chemical Physics, 2019, 21(37), 20647-20660

Synthetic Routes 2

94-07-5

Reaction Conditions

Reference

: Synthesis of synephrine derivatives as weight loss agents

, United States, , ,

Synthetic Routes 3

94-07-5

Reaction Conditions

Reference

: Study on the racemization of synephrine by off-column chiral high-performance liquid chromatography

Pellati, Federica; Cannazza, Giuseppe; Benvenuti, Stefania, Journal of Chromatography A, 2010, 1217(21), 3503-3510

Synthetic Routes 4

21213-89-8

94-07-5

Reaction Conditions

1.1 Reagents: Sodium borohydride Solvents: Tetrahydrofuran ; 0 - 5 °C
1.2 Reagents: Water

Reference

: Process for preparation of synephrine and hydrochloride and tartrate salts thereof

, China, , ,

Synthetic Routes 5

408336-43-6

94-07-5

Reaction Conditions

1.1 Reagents: Hydrochloric acid

Reference

: A new synthesis of 1-(m- and p-hydroxyphenyl)-2-(methylamino)ethanol (m- and p-sympathol)

Bergmann, Ernst D.; Sulzbacher, M., Journal of Organic Chemistry, 1951, 16, 84-9

Synthetic Routes 6

94-07-5

Reaction Conditions

Reference

: Improvement of synthetic technology of 2-bromo-1-(4-hydroxyphenyl) ethanone

Li, Wei; He, Ling; Qi, Qing-rong; Liang, Yu-feng, Hecheng Huaxue, 2013, 21(1), 83-85